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Compound of Interest

Compound Name:
15-Hydroxy-7-oxodehydroabietic

acid

Cat. No.: B1151945 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for 15-
Hydroxy-7-oxodehydroabietic acid is not readily available. Therefore, this guidance is based

on established best practices for the disposal of hazardous laboratory chemicals. All waste

chemical solids, liquids, or containerized gases should be treated as hazardous waste unless

confirmed to be non-hazardous by an authorized body[1].

Proper management of chemical waste is a critical aspect of laboratory safety, ensuring the

protection of personnel and the environment. The disposal of 15-Hydroxy-7-
oxodehydroabietic acid must comply with local, regional, and national regulations, such as

the Resource Conservation and Recovery Act (RCRA) in the United States[2][3][4].

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant

gloves. All handling of this compound, especially in its powdered form, should be conducted in

a certified chemical fume hood to avoid inhalation.

Summary of Chemical Data
The following table summarizes the available information for 15-Hydroxy-7-
oxodehydroabietic acid. This data is essential for selecting appropriate waste containers and

understanding potential hazards.
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Property Data Reference

CAS Number 95416-24-4 [5]

Molecular Formula C20H26O4 [5]

Physical Description Powder [5]

Common Solvents
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[5][6]

Potential Hazards
May be an irritant, based on

similar compounds[7][8].

Storage
Protect from air and light;

refrigerate or freeze (2-8 °C)
[5]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 15-Hydroxy-7-
oxodehydroabietic acid and solutions containing it.

1. Waste Identification and Segregation:

Solid Waste: Unused or contaminated 15-Hydroxy-7-oxodehydroabietic acid powder

should be collected as solid hazardous waste.

Liquid Waste: Solutions of this compound should be segregated based on the solvent used.

For example, waste containing halogenated solvents like chloroform or dichloromethane

must be kept separate from non-halogenated solvent waste like acetone or ethyl acetate[9].

Never mix incompatible waste streams[2].

2. Container Selection:

Waste must be stored in containers that are chemically compatible with the contents[1][10].

The original container is often the best choice for storing hazardous waste[1].

Ensure containers are in good condition, free from leaks, and have a secure, leak-proof

closure[2][9].
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For liquid waste, use containers made of appropriate material (e.g., glass for most organic

solvents)[9].

3. Labeling:

All waste containers must be clearly and accurately labeled[10].

The label should include:

The words "Hazardous Waste."

The full chemical name: "15-Hydroxy-7-oxodehydroabietic acid."

A list of all components in the container, including solvents.

The approximate percentage of each component.

The date when waste was first added to the container (accumulation start date).

The relevant hazard characteristics (e.g., "Irritant," "Flammable" if in a flammable solvent).

4. Storage in the Laboratory:

Store waste containers in a designated and clearly marked satellite accumulation area within

the laboratory[11].

Keep containers closed at all times, except when adding waste[1][11].

Ensure secondary containment, such as a spill tray, is in place to manage any potential

leaks[9].

Store waste away from heat sources, direct sunlight, and high-traffic areas[10].

5. Arranging for Disposal:

Hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a certified hazardous waste disposal company[10].
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Never dispose of this chemical down the sink or in regular trash[1][2]. Evaporation of

chemical waste, even in a fume hood, is not a permissible disposal method[1].

Follow your institution's specific procedures for requesting a waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 15-Hydroxy-7-oxodehydroabietic acid.
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Caption: Disposal workflow for 15-Hydroxy-7-oxodehydroabietic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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